Cas no 71058-35-0 (4-(2,6-Dimethylphenyl)-3-thiosemicarbazide)

4-(2,6-Dimethylphenyl)-3-thiosemicarbazide is a specialized organic compound featuring a thiosemicarbazide functional group attached to a 2,6-dimethylphenyl moiety. This structure imparts unique reactivity, making it valuable in coordination chemistry and as a precursor for heterocyclic synthesis. Its well-defined aromatic substitution pattern enhances stability while allowing selective modifications. The compound is particularly useful in the development of metal chelators, pharmaceutical intermediates, and agrochemical derivatives. Its crystalline nature ensures high purity, facilitating precise applications in research and industrial processes. The presence of both sulfur and nitrogen donor sites enables versatile binding properties, making it a useful ligand in catalytic and material science applications.

4-(2,6-Dimethylphenyl)-3-thiosemicarbazide structure

71058-35-0 structure

Product Name:4-(2,6-Dimethylphenyl)-3-thiosemicarbazide

CAS No:71058-35-0

MF:C₉H₁₃N₃S

MW:195.284620046616

MDL:MFCD00041281

CID:826646

PubChem ID:736213

Update Time:2025-10-29

4-(2,6-Dimethylphenyl)-3-thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

- 2,6-Dimethylphenylthiosemicarbazide
- 4-(2,6-Dimethylphenyl)-3-thiosemicarbazide
- UPCMLD0ENAT0506-3550:001
- WCA05835
- n-(2,6-dimethylphenyl)hydrazinecarbothioamide
- MFCD00041281
- AKOS001032670
- YEOAXWBYZFHOIZ-UHFFFAOYSA-N
- 71058-35-0
- FT-0610706
- FT-0610708
- EN300-03738
- SB85985
- Z56812776
- DTXSID90352964
- 3-amino-1-(2,6-dimethylphenyl)thiourea
- SCHEMBL10488677
- 1-amino-3-(2,6-dimethylphenyl)thiourea
- DB-055484
- MDL： MFCD00041281
- Inchi： 1S/C9H13N3S/c1-6-4-3-5-7(2)8(6)11-9(13)12-10/h3-5H,10H2,1-2H3,(H2,11,12,13)
- InChI Key： YEOAXWBYZFHOIZ-UHFFFAOYSA-N
- SMILES： S=C(NN)NC1C(C)=CC=CC=1C
- BRN： 6768435

Computed Properties

Exact Mass: 195.08300
Monoisotopic Mass: 195.08301860g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1.5
Topological Polar Surface Area: 82.2Å²

Experimental Properties

Color/Form: White solid
Melting Point: 225°C (dec.)
PSA: 82.17000
LogP: 2.62770
Solubility: Insoluble in water.

4-(2,6-Dimethylphenyl)-3-thiosemicarbazide Security Information

Hazardous Material transportation number：2811
Hazard Category Code： 25
Safety Instruction： S22-S36/37-S45
Safety Term：6.1
Packing Group：II
Risk Phrases：R25
HazardClass：6.1
PackingGroup：II
Storage Condition：Sealed in dry,2-8°C
Packing Group：II
Hazard Level：6.1

4-(2,6-Dimethylphenyl)-3-thiosemicarbazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	018637-10g	4-(2,6-Dimethylphenyl)-3-thiosemicarbazide	71058-35-0		10g	￡101.00	2022-03-01
Fluorochem	018637-50g	4-(2,6-Dimethylphenyl)-3-thiosemicarbazide	71058-35-0		50g	￡394.00	2022-03-01
TRC	D948578-500mg	4-(2,6-Dimethylphenyl)-3-thiosemicarbazide	71058-35-0		500mg	$ 50.00	2022-06-05
TRC	D948578-1g	4-(2,6-Dimethylphenyl)-3-thiosemicarbazide	71058-35-0		1g	$ 65.00	2022-06-05
TRC	D948578-5g	4-(2,6-Dimethylphenyl)-3-thiosemicarbazide	71058-35-0		5g	$ 210.00	2022-06-05
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L12227-1g	4-(2,6-Dimethylphenyl)-3-thiosemicarbazide, 97%	71058-35-0	97%	1g	￥475.00	2023-02-25
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L12227-5g	4-(2,6-Dimethylphenyl)-3-thiosemicarbazide, 97%	71058-35-0	97%	5g	￥1700.00	2023-02-25
abcr	AB150648-10 g	4-(2,6-Dimethylphenyl)-3-thiosemicarbazide; 97%	71058-35-0		10 g	€206.30	2023-07-20
abcr	AB150648-50 g	4-(2,6-Dimethylphenyl)-3-thiosemicarbazide; 97%	71058-35-0		50 g	€650.00	2023-07-20
Ambeed	A504187-1g	N-(2,6-Dimethylphenyl)hydrazinecarbothioamide	71058-35-0	97%	1g	$94.0	2024-07-18